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Compound of Interest

Compound Name: Gaboxadol hydrochloride

Cat. No.: B122055

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the intraperitoneal (IP)
administration of Gaboxadol (also known as THIP) in mice, including its mechanism of action,
dosage guidelines derived from published research, and a detailed experimental protocol.

Introduction

Gaboxadol is a potent and selective agonist of the y-aminobutyric acid type A (GABAA)
receptor.[1] It preferentially acts on extrasynaptic é subunit-containing GABAA receptors, which
mediate tonic inhibition, a continuous and steady inhibitory conductance that regulates
neuronal excitability.[1][2][3] Unlike benzodiazepines, which are positive allosteric modulators
of GABAA receptors, Gaboxadol directly binds to the same site as GABA.[1] This unique
mechanism of action has made it a valuable tool in neuroscience research to probe the
function of extrasynaptic GABAergic signaling in various physiological and pathological states,
including sleep, anxiety, and neurodevelopmental disorders.[2][4]

Mechanism of Action

Gaboxadol acts as a direct agonist at the GABA binding site on GABAA receptors.[5] Its high
affinity for extrasynaptic a4 and a6 subunit-containing GABAA receptors allows it to
enhance tonic inhibition in brain regions where these receptors are expressed, such as the
thalamus and dentate gyrus.[2][3] This potentiation of tonic inhibition leads to a general
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dampening of neuronal excitability, which underlies its sedative, hypnotic, and analgesic
effects.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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